1-methanesulfonylmethyl-3-nitro-1H-pyrazole

• Molecular Formula: C5H7N3O4S
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 1-(methylsulfonylmethyl)-3-nitropyrazole
• InChI: InChI=1S/C5H7N3O4S/c1-13(11,12)4-7-3-2-5(6-7)8(9)10/h2-3H,4H2,1H3
• InChI Key: OEWQUMMIBIAFDZ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CN1C=CC(=N1)[N+](=O)[O-]

Description

1-methanesulfonylmethyl-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C5H7N3O4S and its molecular weight is 205.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxone (2.05 g, 3.36 mmol) was added to a mixture of 1-methylsulfanylmethyl-3-nitro-1H-pyrazole (194 mg, 1.12 mmol) in methanol (10 mL) and deionized water (100 μL) was allowed to proceed for 16 h with vigorous stirring. The solvent was removed in vacuo and the crude material was purified by ISCO flash column chromatography (Teledyne Isco RediSep Flash Column 10 g; 0% ethyl acetate/hexanes to 50% ethyl acetate/hexanes) afforded 1-methanesulfonylmethyl-3-nitro-1H-pyrazole as a white solid (184 mg, 80%).